Cas no 1806839-92-8 (5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806839-92-8
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4853958
• Update Time: 2025-05-26

5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-5-3(11)2-12-6(8)4(5)7(9)10/h2,7H,11H2,1H3
• InChI Key： AZKBRTDHEZSAJN-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=CN=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine

5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1806839-92-8): A Comprehensive Overview

5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1806839-92-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine.

Chemical Structure and Properties

5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine is a pyridine derivative with a molecular formula of C₉H₉ClF₂N₂O and a molecular weight of 231.63 g/mol. The compound features a pyridine ring substituted with an amino group at the 5-position, a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, and a methoxy group at the 4-position. These functional groups contribute to the compound's unique chemical properties and biological activities.

The presence of the difluoromethyl group imparts significant electronic effects, enhancing the compound's stability and reactivity. The methoxy group provides additional steric hindrance and electron-donating properties, which can influence the compound's interactions with biological targets. The amino group offers potential for further functionalization and conjugation with other molecules, making 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine a valuable building block in drug design.

Synthesis Methods

The synthesis of 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine has been explored through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 4-methoxypyridine, the introduction of the difluoromethyl group can be achieved through electrophilic fluorination reactions using reagents such as Selectfluor or N-fluoro-N,N-dimethylsulfamoyl difluoroacetamide (DFSA).

The subsequent introduction of the chlorine atom can be accomplished via chlorination reactions using reagents like N-chlorosuccinimide (NCS) or chlorine gas under controlled conditions. Finally, the amino group can be introduced through nucleophilic substitution or reduction reactions, depending on the specific synthetic strategy employed.

Biological Activities and Applications

5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine has demonstrated promising biological activities in various assays and models. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a candidate for the development of targeted therapies for cancer and other diseases.

In addition to its enzymatic inhibition properties, 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine has also been investigated for its anti-inflammatory effects. Preclinical studies have indicated that it can modulate key signaling pathways associated with inflammation, such as NF-κB and MAPK cascades. These findings suggest potential applications in treating inflammatory disorders.

Clinical Trials and Research Advancements

The therapeutic potential of 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine is currently being evaluated in several preclinical and early-stage clinical trials. Preliminary results have shown promising efficacy and safety profiles in animal models of cancer and inflammation. Ongoing research aims to further elucidate the mechanism of action and optimize dosing regimens for human use.

In parallel with clinical trials, computational studies have been conducted to predict the pharmacokinetic properties and potential off-target effects of 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine. These studies utilize advanced modeling techniques to simulate drug behavior in vivo, providing valuable insights for drug development.

FUTURE DIRECTIONS AND CONCLUSIONS

The continued exploration of 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine's biological activities and therapeutic applications holds significant promise for advancing medical treatments. Future research will focus on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts will be directed towards identifying new indications where this compound may offer therapeutic benefits.

In conclusion, 5-Amino-2-chloro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1806839-92-8) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents.